4-Methoxypyridine

• IUPAC Name: 4-methoxypyridine
• InChI: InChI=1S/C6H7NO/c1-8-6-2-4-7-5-3-6/h2-5H,1H3
• InChI Key: XQABVLBGNWBWIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=NC=C1
• Molecular Formula: C6H7NO
• DSSTOX Substance ID: DTXSID10211029
• Molecular Weight: 109.13 g/mol
• CAS RN: 620-08-6

Description

4-Methoxypyridine is used as a building block for the synthesis of some biologically active compounds. It is used for the preparation of a new series of benzoylated N-ylides as protein farnesyltransferase inhibitors.

Synthesis Analysis

4-Methoxypyridine has been prepared from 4-methoxypyridine-N-oxide, via catalytic hydrogenation. Ortho lithiation of 4-methoxypyridine using mesityllithium as the metalating base has been studied. It was used as a starting reagent for the stereocontrolled synthesis of (±)-pumiliotoxin C and (±)-lasubine II. It was also used in an efficient construction of dihyropyridin-4-ones, which serves as potential ligands for neuronal nicotinic acetycholine receptors.

Molecular Structure Analysis

The molecular structure of 4-Methoxypyridine is C6H7NO. The 4-Methoxypyridine molecule contains a total of 15 bond(s). There are 8 non-H bond(s), 6 multiple bond(s), 1 rotatable bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 ether(s) (aromatic), and 1 Pyridine(s).

Chemical Reactions Analysis

4-Methoxypyridine forms 1:1 complexes with MnCl2 and NiCl2 salts. The mechanism of reaction between 4-methoxypyridine N-oxide hydrate and bis(pinacolato) (diboron reagent) in CD3CN has been studied by NMR.

Physical And Chemical Properties Analysis

4-Methoxypyridine has a molecular weight of 109.13 g/mol. It has a density of 1.075 g/mL at 25 °C. The refractive index is 1.516 (lit.).

Scientific Research Applications

Electrochemical Formation of Nanoparticle Films

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Biochemical Pathways of Nicotinamide-Derived Pyridones

As catabolites of nicotinamide possess physiological relevance, pyridones are often included in metabolomics measurements and associated with pathological outcomes in acute kidney injury (AKI). .

Synthesis of Pumiliotoxin C and Lasubine II

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Construction of Dihyropyridin-4-ones

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Surface Enhanced Infrared Studies

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Mechanism of Action

Target of Action

4-Methoxypyridine, also known as γ-Methoxypyridine , is a chemical compound with the molecular formula C6H7NO . It has been used as a starting reagent for the stereocontrolled synthesis of various compounds . .

Mode of Action

It’s known that it has been used as a starting reagent in the synthesis of various compounds . The interaction of 4-Methoxypyridine with its targets would depend on the specific reactions it’s involved in.

Biochemical Pathways

4-Methoxypyridine has been used in the construction of dihyropyridin-4-ones, which serve as potential ligands for neuronal nicotinic acetylcholine receptors . This suggests that it may play a role in the biochemical pathways related to these receptors.

Result of Action

The molecular and cellular effects of 4-Methoxypyridine’s action would depend on the specific reactions it’s involved in. For instance, it has been used in the synthesis of compounds like (±)-pumiliotoxin C and (±)-lasubine II . The effects of these reactions would be determined by the properties of the resulting compounds.

Safety and Hazards

4-Methoxypyridine is combustible and harmful if swallowed, in contact with skin, or inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Given the particular relevance of piperidines, and the commercial availability of pyridines, the dearomative pathway represents an attractive approach to preparing saturated azacycles. The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.